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Compound of Interest

Compound Name: Glucose pentaacetate

Cat. No.: B165980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of α-D-glucose pentaacetate and β-D-glucose pentaacetate. The information is

curated for professionals in research and development, offering quantitative data, detailed

experimental protocols, and visual representations of relevant biological and experimental

workflows.

Core Physicochemical Properties
Glucose pentaacetate is a derivative of glucose in which all five hydroxyl groups are

acetylated. This modification significantly alters its properties, making it more soluble in organic

solvents and useful as an intermediate in the synthesis of various glycosides and other

carbohydrate derivatives.[1][2] It exists as two anomers, alpha (α) and beta (β), which differ in

the stereochemistry at the anomeric carbon (C-1). This structural difference leads to distinct

physicochemical properties, which are summarized in the tables below.

α-D-Glucose Pentaacetate
α-D-Glucose pentaacetate is a white crystalline solid.[3][4] It is known for its application in

organic synthesis as a protecting group for the hydroxyl groups of glucose.[3]
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Property Value Reference

Molecular Formula C₁₆H₂₂O₁₁ [5][6]

Molecular Weight 390.34 g/mol [6]

CAS Number 604-68-2 [5][6]

Melting Point 109-111 °C [6]

Boiling Point 435.58 °C (rough estimate) [3][7]

Optical Rotation [α]20/D ≥+98° (c=1 in ethanol) [6]

Solubility

Water: < 5 g/L (25 °C); Slightly

soluble in ethanol; Soluble in

diethyl ether, chloroform, and

acetic acid.

[3][8]

Density 1.3984 g/cm³ (rough estimate) [3]

β-D-Glucose Pentaacetate
β-D-Glucose pentaacetate is also a white to off-white crystalline powder.[1][9][10] It is a

versatile derivative of glucose used in organic synthesis and analytical chemistry.[1]
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Property Value Reference

Molecular Formula C₁₆H₂₂O₁₁ [1][9]

Molecular Weight 390.34 g/mol [1]

CAS Number 604-69-3 [1][9]

Melting Point 130-132 °C [7]

Boiling Point
454.00 to 456.00 °C @ 760.00

mm Hg
[9]

Optical Rotation +4° to +6° [1]

Solubility

Water: 1.5 mg/mL at 18 °C;

Soluble in chloroform and

methanol; Insoluble in water.

[7][9][10]

Density 1.274 g/cm³ [7]

Spectroscopic Data
Spectroscopic methods are crucial for the identification and characterization of glucose
pentaacetate anomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to

distinguish between the α and β anomers based on the chemical shifts and coupling

constants of the anomeric proton and carbon.

Infrared (IR) Spectroscopy: IR spectra of glucose pentaacetate show characteristic

absorption bands for the ester carbonyl groups (C=O) and C-O stretching vibrations.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of

glucose pentaacetate.

Experimental Protocols
The following are detailed methodologies for key experiments related to the synthesis and

characterization of glucose pentaacetate.
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Synthesis of β-D-Glucose Pentaacetate
This protocol describes the acetylation of D-glucose to form β-D-glucose pentaacetate.

Materials:

D-glucose

Anhydrous sodium acetate

Acetic anhydride

Ice water

Ethanol (for recrystallization)

Procedure:

Combine D-glucose and anhydrous sodium acetate in a round-bottom flask.

Add acetic anhydride to the flask.

Heat the mixture at 100 °C for 2-3 hours.

Cool the reaction mixture to room temperature.

Pour the cooled solution into ice water to precipitate the crude product.

Filter the white solid precipitate and wash it thoroughly with distilled water.

Dry the crude product.

Recrystallize the crude product from hot ethanol to obtain pure β-D-glucose pentaacetate.

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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